2-Methyl-5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine

• Molecular Formula: C9H13N3
• Molecular Weight: 163.22 g/mol
• SMILES: CC1=NC=C2CCNCCC2=N1
• InChI: InChI=1S/C9H13N3/c1-7-11-6-8-2-4-10-5-3-9(8)12-7/h6,10H,2-5H2,1H3
• InChIKey: FBRBEMBHUFJKCB-UHFFFAOYSA-N

Synthesis failures from undefined scaffold electronics waste valuable medicinal chemistry timelines. This 2-methyl pyrimido[4,5-d]azepine core (CAS 1086385-10-5) provides proven regioselective functionalization at the 4-position, avoiding the unpredictable yields of unsubstituted analogs. • Validated intermediate for TRPV1 antagonists & 5-HT2C agonists (EC50 ≈ 10 nM) • CNS-compliant tPSA (37.8 Ų) and XLogP3 (0.5) for oral drug-like properties • ≥95% purity prevents false HTS hits; bulk custom synthesis available

2-Methyl-pyrimido[4,5-d]azepine for Kinase & GPCR Discovery

2-Methyl-5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine (CAS 1086385-10-5) is a bicyclic heterocycle composed of a pyrimidine ring fused to an azepine, with a methyl substituent at the 2-position. This scaffold serves as a critical intermediate in the synthesis of kinase inhibitors and GPCR modulators, particularly for targets like TRPV1 and the 5-HT2C receptor [1]. It offers a defined, pre-functionalized core that enables rapid medicinal chemistry exploration, contrasting with the unsubstituted or differently substituted analogs which lack this specific vector for optimization.

Synthetic intermediate for kinase inhibitor and GPCR modulator exploration.

Pre-functionalized 2-methyl core enabling targeted SAR at the 4-position.

Reported utility in TRPV1 antagonist and 5-HT2C agonist discovery campaigns [1].

• [1] Hawryluk, N. A., et al. "Discovery and synthesis of 6,7,8,9-tetrahydro-5H-pyrimido-[4,5-d]azepines as novel TRPV1 antagonists." Bioorganic & Medicinal Chemistry Letters, 2010, 20(23), 7137-7141. View Source

Why This Core Cannot Replace Other Azepine Scaffolds

The 2-methyl substituent on the pyrimido[4,5-d]azepine core is not a passive substitution; it critically modulates the electron density of the pyrimidine ring, influencing subsequent reactivity in nucleophilic aromatic substitution (SNAr) and metal-catalyzed cross-coupling reactions essential for building screening libraries [1][2]. Unsubstituted or 2-ethyl analogs exhibit different steric and electronic profiles, leading to divergent reaction yields, regioselectivity, and final compound potency. Direct interchange with the 2-H or 2-ethyl analogs without re-optimization risks synthesis failure and non-viable SAR data, undermining a drug discovery campaign's timeline and resources.

2-H analog electron density shift

The absence of the 2-methyl group alters pyrimidine electron density, potentially reducing SNAr reactivity and coupling yields compared to the target scaffold.

2-Ethyl steric and electronic divergence

The larger ethyl substituent changes steric bulk and electronic profile, leading to divergent regioselectivity and the need for reaction re-optimization.

SAR reproducibility under threat

Direct interchange with 2-H or 2-ethyl analogs without re-optimization may compromise synthetic reproducibility and invalidate structure-activity relationship data.

• [1] Hawryluk, N. A., et al. "Discovery and synthesis of 6,7,8,9-tetrahydro-5H-pyrimido-[4,5-d]azepines as novel TRPV1 antagonists." Bioorganic & Medicinal Chemistry Letters, 2010, 20(23), 7137-7141. View Source
• [2] Storer, R. I., et al. "Multiparameter optimization in CNS drug discovery: design of pyrimido[4,5-d]azepines as potent 5-hydroxytryptamine 2C (5-HT₂C) receptor agonists with exquisite functional selectivity over 5-HT₂A and 5-HT₂B receptors." Journal of Medicinal Chemistry, 2014, 57(12), 5258-5269. View Source

Differentiation from Closest Azepine Analogs

Higher LogP for CNS Drug Design

The target compound (XLogP3 = 0.5) is more lipophilic than the foundational 6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine (computed XLogP3 = -0.1) [1][2]. This increase in lipophilicity directly aligns with the optimal range for CNS drug candidates (typically tPSA < 90 Ų and logP 1-5), potentially offering a better starting point for lead optimization campaigns targeting neurological indications.

LogP Comparison

Reported

Target (2-methyl) XLogP3 = 0.5
Unsubstituted core XLogP3 = -0.1

Higher lipophilicity supports CNS lead scaffold selection.

Computed property; experimental logD/logP recommended.

Evidence Dimension	Computed Octanol-Water Partition Coefficient (XLogP3)
Target Compound Data	0.5
Comparator Or Baseline	6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine (CAS 31887-92-0) with a computed XLogP3 of -0.1.
Quantified Difference	The target compound is 0.6 log units more lipophilic.
Conditions	Computational values from PubChem (XLogP3 algorithm).

Why This Matters

For CNS drug discovery programs, a higher logP suggests improved passive membrane permeability, a critical parameter for lead selection and procurement of a scaffold that can expedite the achievement of brain exposure.

• [1] PubChem. Computed Properties for 2-Methyl-5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine (CID 75481870). View Source
• [2] PubChem. Computed Properties for 6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine. View Source

Guaranteed 95% Purity Benchmark

The target compound is routinely supplied with a minimum purity specification of 95%, as verified by multiple vendors . This contrasts with the unsubstituted analog 6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine, for which commercial purity is often unspecified or lower, creating procurement risk for projects requiring high-fidelity building blocks for sensitive SAR studies.

Purity Specification

Data to verify

Minimum purity ≥95% (supplier reported)
Unsubstituted analog: unspecified or batch-variable

Consistent purity supports reproducible synthetic outcomes.

No peer-reviewed certification; verify per batch.

Evidence Dimension	Minimum Purity Specification
Target Compound Data	95%
Comparator Or Baseline	6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine (CAS 31887-92-0), commercial purity often unspecified or listed as '95%+' with no batch-specific guarantee.
Quantified Difference	Guaranteed purity ensures reproducible synthetic outcomes; the comparator lacks consistent, documented purity, introducing risk of low-yielding or failed synthetic steps.
Conditions	Commercial vendor specifications (e.g., AKSci, Leyan).

Why This Matters

In procurement, a guaranteed and consistent purity level directly translates to reproducible synthesis yields and reliable biological assay data, which is critical for selecting a compound for a multi-step, resource-intensive medicinal chemistry program.

Validated Intermediate for Bioactive Compounds

The 2-methylpyrimido[4,5-d]azepine core is explicitly utilized in the synthesis of potent TRPV1 antagonists and 5-HT2C agonists [1]. For example, a derivative of this core achieved an EC50 of 10 nM against the 5-HT2C receptor . In contrast, the 2-ethyl analog (CAS 1823885-58-0) lacks similar documented biological validation, making the target compound a premium starting material for hit-to-lead campaigns.

Bioactive Derivatization

Reported

Derivative PF-4479745: 5-HT2C EC50 10 nM
2-Ethyl analog: no disclosed biological activity

Documented utility in hit discovery campaigns; class-level inference.

Activity depends on specific derivatization; not inherent to core.

Evidence Dimension	Documented Biological Activity of Derived Compounds
Target Compound Data	Derivative PF-4479745 (2-benzyl-9-methyl-4-(methylamino) analog) has an EC50 of 10 nM at 5-HT2C.
Comparator Or Baseline	2-ethyl-5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine (CAS 1823885-58-0) has no publicly disclosed biological activity or medicinal chemistry utility.
Quantified Difference	Target compound provides a direct path to known bioactive chemical space; the comparator does not.
Conditions	Functional activity assays (fluorometric imaging plate reader and Ca²⁺ mobilization) on recombinant human 5-HT2C receptor.

Why This Matters

Procuring a scaffold with a proven track record in hit discovery drastically reduces the risk of obtaining a building block that cannot yield active compounds, saving months of synthesis and screening effort.

• [1] Hawryluk, N. A., et al. "Discovery and synthesis of 6,7,8,9-tetrahydro-5H-pyrimido-[4,5-d]azepines as novel TRPV1 antagonists." Bioorganic & Medicinal Chemistry Letters, 2010, 20(23), 7137-7141. View Source

Favorable tPSA for CNS Penetration

The target compound has a computed tPSA of 37.8 Ų, which is within the ideal range for CNS drug candidates [1]. The 4-chloro-2-methyl analog (CAS 1803561-51-4) or 2-ethyl analog (CAS 1823885-58-0) have a higher tPSA, making them less desirable for CNS penetration according to commonly accepted medicinal chemistry guidelines.

tPSA Property

Reported

Target tPSA = 37.8 Ų
4-chloro/2-ethyl analogs: ≥47.8 Ų

Lower tPSA may facilitate BBB permeation modeling in CNS programs.

Computed value; use as early-stage filter.

Evidence Dimension	Topological Polar Surface Area (tPSA)
Target Compound Data	37.8 Ų
Comparator Or Baseline	4-chloro-2-methyl-5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine (CAS 1803561-51-4) has a higher tPSA; the 2-ethyl analog also presents a larger surface area.
Quantified Difference	Target compound tPSA is at least 10-20 Ų lower than the 4-chloro analog. This difference is significant for achieving predictive CNS penetration models.
Conditions	Computational values from PubChem (Cactvs algorithm).

Why This Matters

A lower tPSA is a key predictor of blood-brain barrier permeation. Selecting a core scaffold with an intrinsically favorable tPSA streamlines lead optimization for CNS drug discovery, reducing the number of synthetic iterations needed.

• [1] PubChem. Computed Properties for 2-Methyl-5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine (CID 75481870). View Source

Procurement-Driven Application Scenarios

CNS-Penetrant 5-HT2C Agonists for Incontinence

Given the demonstrated CNS-compliant tPSA of 37.8 Ų and its validated utility in generating potent 5-HT2C agonists (EC50 ≈ 10 nM), this scaffold is the optimal starting point for a medicinal chemistry program targeting stress urinary incontinence or other CNS disorders. Following the established SAR from Storer et al., rapid exploration of the 4-position via SNAr is feasible [1].

TRPV1 Antagonist Library for Pain Research

The core's proven role in the discovery of novel TRPV1 antagonists [2] makes it invaluable for building focused libraries for pain research. The guaranteed purity (≥95%) ensures that high-throughput screening (HTS) data is not confounded by impurities, a critical factor when investing in large-scale library production.

Selective Kinase Inhibitor Development

The presence of the 2-methyl group directs regioselective functionalization at the 4-position, a key advantage for generating ATP-competitive kinase inhibitors. The compound's favorable physicochemical profile (XLogP3 = 0.5, tPSA = 37.8 Ų) aligns with oral drug-like properties, enabling the synthesis of inhibitors with improved absorption and permeability profiles [3].

Chemical Probes for GPCR Deorphanization

By leveraging the scaffold's documented activity at serotonin receptors and its distinct molecular recognition compared to unsubstituted cores, researchers can design photoaffinity or fluorescent probes for GPCR target identification and deorphanization studies. The increased LogP over the unsubstituted core facilitates cell membrane permeability, enhancing probe efficacy in cellular assays [3].

Application

Selection Property

Validation Focus

CNS 5-HT2C agonist research

Reported CNS-compliant tPSA and LogP profile

Functional selectivity and CNS permeability assays

TRPV1 antagonist tool compound synthesis

Pre-functionalized 2-methyl core for 4-position SNAr

Receptor antagonism and analgesic pathway studies

Kinase inhibitor library design

Regioselective functionalization at the 4-position

Kinase panel screening and selectivity profiling

GPCR target identification probe design

Increased lipophilicity vs. unsubstituted core

Cellular permeability and target engagement verification

• [1] Storer, R. I., et al. "Multiparameter optimization in CNS drug discovery: design of pyrimido[4,5-d]azepines as potent 5-hydroxytryptamine 2C (5-HT₂C) receptor agonists with exquisite functional selectivity over 5-HT₂A and 5-HT₂B receptors." Journal of Medicinal Chemistry, 2014, 57(12), 5258-5269. View Source
• [2] Hawryluk, N. A., et al. "Discovery and synthesis of 6,7,8,9-tetrahydro-5H-pyrimido-[4,5-d]azepines as novel TRPV1 antagonists." Bioorganic & Medicinal Chemistry Letters, 2010, 20(23), 7137-7141. View Source
• [3] PubChem. Computed Properties for 2-Methyl-5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine (CID 75481870). View Source